
N-Nitroso Impurities in Muscle Relaxants: An In-
depth Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-Nitroso Tizanidine

Cat. No.: B16090419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
The discovery of N-Nitroso impurities in various pharmaceutical products has been a significant

concern for regulatory bodies and the pharmaceutical industry since 2018. These compounds

are classified as probable human carcinogens, necessitating stringent control over their

presence in drug substances and products. While much of the initial focus was on drug classes

such as angiotensin II receptor blockers (sartans), ranitidine, and metformin, the potential for N-

Nitroso impurity formation exists in any drug product containing vulnerable amine functional

groups and exposure to nitrosating agents. This technical guide provides a comprehensive

overview of the discovery of N-Nitroso impurities specifically within the class of muscle

relaxants, with a detailed focus on succinylcholine. It includes information on the identified

impurities, their formation pathways, and a review of analytical methodologies for their

detection and quantification.

Introduction to N-Nitroso Impurities
N-Nitrosamines are organic compounds characterized by a nitroso group (-N=O) bonded to an

amine. Their formation is typically the result of a reaction between a secondary or tertiary
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amine and a nitrosating agent, such as nitrous acid, which can be formed from nitrites under

acidic conditions.[1][2] The sources of these precursors in the pharmaceutical manufacturing

process are varied and can include raw materials, solvents, degradation of the active

pharmaceutical ingredient (API) or excipients, and even packaging materials.[3][4] Due to their

genotoxic potential, regulatory agencies like the U.S. Food and Drug Administration (FDA) and

the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for

several common N-Nitroso impurities, such as N-nitrosodimethylamine (NDMA) and N-

nitrosodiethylamine (NDEA).[5][6]

Discovery of N-Nitroso Impurities in Muscle
Relaxants: The Case of Succinylcholine
While the issue of N-Nitroso impurities has been widespread across different therapeutic areas,

specific information regarding their presence in muscle relaxants has been less prominent in

initial regulatory actions. However, the chemical structures of many muscle relaxants,

particularly those with quaternary ammonium groups, warrant a thorough risk assessment for

the potential formation of N-Nitroso impurities.

Recent findings have identified specific N-Nitroso impurities associated with the depolarizing

neuromuscular blocking agent, succinylcholine. These impurities are available as reference

standards, indicating their importance for analytical testing and quality control in the

pharmaceutical industry.

The identified N-Nitroso impurities in succinylcholine are:

N-Nitroso Succinylcholine Impurity 1: bis(2-(methyl(nitroso)amino)ethyl) succinate[7]

N-Nitroso Succinylcholine Impurity 2: 4-(2-(methyl(nitroso)amino)ethoxy)-4-oxobutanoic

acid[8]

Quantitative Data
At present, publicly available quantitative data on the levels of these specific N-Nitroso

impurities in commercial succinylcholine products is limited. The acceptable intake (AI) limits

for these specific nitrosamine drug substance-related impurities (NDSRIs) have not been

explicitly defined by major regulatory agencies in their publicly available guidance documents.
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However, general guidance on setting limits for NDSRIs based on a carcinogenic potency

categorization approach is available and would be applicable.[9][10]

Table 1: Identified N-Nitroso Impurities in Succinylcholine

Impurity Name Chemical Name Molecular Formula

N-Nitroso Succinylcholine

Impurity 1

bis(2-

(methyl(nitroso)amino)ethyl)

succinate

C10H18N4O6

N-Nitroso Succinylcholine

Impurity 2

4-(2-

(methyl(nitroso)amino)ethoxy)-

4-oxobutanoic acid

C7H12N2O5

Experimental Protocols for Detection and
Quantification
The detection and quantification of N-Nitroso impurities at trace levels require highly sensitive

and specific analytical techniques. The most commonly employed methods are based on

chromatography coupled with mass spectrometry.

General Analytical Approaches
Liquid Chromatography-Mass Spectrometry (LC-MS): This is a versatile and widely used

technique for the analysis of a broad range of N-Nitroso impurities, including those that are less

volatile or thermally labile.[1][11] High-performance liquid chromatography (HPLC) or ultra-

high-performance liquid chromatography (UHPLC) is used to separate the impurities from the

drug substance and other matrix components, followed by detection using a mass

spectrometer, often a tandem mass spectrometer (MS/MS) for enhanced selectivity and

sensitivity.[1][12][13]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is particularly suitable for

the analysis of volatile N-Nitroso impurities.[1][14][15][16][17] Sample introduction can be

performed via direct liquid injection or headspace analysis. Similar to LC-MS, the use of a

tandem mass spectrometer (MS/MS) is common to achieve the low detection limits required.

[18]
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Sample Preparation
A critical aspect of N-Nitroso impurity analysis is sample preparation, which aims to extract the

analytes of interest from the drug product matrix and concentrate them for analysis. Common

sample preparation techniques include:

Dilution: The simplest approach, where the sample is dissolved in a suitable solvent.

Extraction: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be used to

isolate and concentrate the nitrosamines.

Filtration: Removal of particulate matter that could interfere with the analysis.

A generic sample preparation procedure for LC-MS/MS analysis of a drug substance is as

follows:

Weigh approximately 80 mg of the drug substance into a 2 mL lidded centrifuge tube.

Add 1188 µL of diluent (e.g., 1% formic acid in water) and 12 µL of an internal standard

solution.

Vortex the sample for a specified time (e.g., 20 minutes).

Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes.

Filter the supernatant into a vial using a suitable filter (e.g., 0.45-µm PTFE).

Visualization of Key Processes
General Formation Pathway of N-Nitroso Impurities
The formation of N-Nitroso impurities is a chemical reaction between an amine and a

nitrosating agent. The following diagram illustrates this general pathway.
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Caption: General pathway for the formation of N-Nitroso impurities.

Experimental Workflow for N-Nitroso Impurity Analysis
The following diagram outlines a typical workflow for the analysis of N-Nitroso impurities in a

pharmaceutical product.
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Caption: A typical experimental workflow for N-Nitroso impurity analysis.

Risk Assessment and Mitigation Strategies
A thorough risk assessment is crucial to identify and control the potential for N-Nitroso impurity

formation.[4][19][20] This involves a comprehensive review of the manufacturing process of

both the drug substance and the drug product.

Key Risk Factors
Presence of secondary, tertiary, or quaternary amines: These can be present in the API,

starting materials, intermediates, reagents, or degradation products.[2][4]

Presence of nitrosating agents: Nitrite and nitrate impurities can be found in raw materials,

excipients, and water.[4]
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Process conditions: Acidic conditions, elevated temperatures, and the use of certain solvents

can promote the formation of N-Nitroso impurities.[4]

Stability: Degradation of the drug substance or excipients over the shelf-life of the product

can lead to the formation of amine precursors.[3][21][22][23][24][25][26][27][28]

Mitigation Strategies
Process Optimization: Modifying the manufacturing process to avoid conditions that favor

nitrosation.

Raw Material Control: Sourcing high-purity raw materials and excipients with low nitrite

content.

Formulation Changes: The addition of antioxidants or pH modifiers to the formulation to

inhibit the formation of N-Nitroso impurities.

Packaging Selection: Using packaging materials that do not leach nitrosating agents or

amines.

Conclusion
The identification of N-Nitroso impurities in the muscle relaxant succinylcholine underscores the

importance of a comprehensive risk assessment for all pharmaceutical products, regardless of

their therapeutic class. While the current focus is on succinylcholine, the potential for N-Nitroso

impurity formation in other muscle relaxants with susceptible chemical structures cannot be

overlooked. Continued vigilance, robust analytical testing, and a thorough understanding of the

formation pathways are essential to ensure the safety and quality of these critical medicines.

This technical guide serves as a foundational resource for professionals in the pharmaceutical

industry to navigate the complexities of N-Nitroso impurity analysis and control in muscle

relaxants. Further research is needed to establish specific quantitative data and validated

analytical methods for the identified impurities in succinylcholine and to investigate the potential

for such impurities in other neuromuscular blocking agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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